Cas no 2171829-41-5 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid
• CAS No: 2171829-41-5
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 5961788
• PubChem ID: 165878128
• Update Time: 2025-06-18

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid
• EN300-1513819
• 2171829-41-5
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}acetic acid

• Inchi： 1S/C25H22N2O5/c1-27(14-23(28)29)24(30)16-10-12-17(13-11-16)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： ZGTBPGVXJZZTJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(N(C)CC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic Acid (CAS No. 2171829-41-5)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid, identified by its CAS number 2171829-41-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid is characterized by its intricate arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a formamido moiety. These features contribute to its unique chemical properties and potential biological interactions. The presence of the fluorenyl moiety further enhances its structural complexity, offering a scaffold that can be modified to explore various pharmacological pathways.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes by interacting with specific targets. 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in critical cellular processes. Its ability to bind to these targets with high specificity makes it a valuable candidate for further investigation in drug discovery.

One of the most compelling aspects of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid is its structural versatility. The combination of the fluorenyl group and the amino acid derivative provides a platform for designing molecules with tailored properties. This flexibility allows researchers to modify various parts of the molecule to optimize its pharmacokinetic and pharmacodynamic profiles. Such modifications are essential for developing compounds that can effectively reach their target sites and exhibit the desired therapeutic effects.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The introduction of the fluorenylmethoxycarbonyl group, for instance, necessitates careful handling to ensure high yield and purity. Similarly, the formation of the formamido linkage requires optimization to minimize side reactions. These synthetic challenges highlight the importance of advanced chemical techniques and methodologies in the preparation of complex molecules like this one.

In terms of biological activity, preliminary studies on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid have revealed intriguing properties that warrant further exploration. The compound has shown potential in modulating pathways associated with inflammation, cancer, and neurodegeneration. These findings are particularly exciting given the increasing recognition of the importance of targeting these pathways in treating various diseases.

The role of computational chemistry in understanding the behavior of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. By integrating experimental data with computational analysis, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

The future prospects for 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid are vast. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that can interact with them in meaningful ways. This compound represents just one example of how advances in chemistry and biology are converging to create new possibilities for therapeutic intervention. By continuing to explore its potential, researchers may uncover novel treatments that address unmet medical needs.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}acetic acid (CAS No. 2171829-41) is a compound with significant promise in pharmaceutical research. Its complex structure, potential biological activities, and synthetic challenges make it a fascinating subject for further study. As research progresses, this molecule is likely to play an important role in the development of new drugs that improve human health.